Cas no 827017-57-2 (1H-Pyrrole, 2,5-dibutyl-1-(4-chlorophenyl)-)

• Product name: 1H-Pyrrole, 2,5-dibutyl-1-(4-chlorophenyl)-
• CAS No: 827017-57-2
• MF: C₁₈H₂₄NCl
• MW: 289.84286
• CID: 686749
• PubChem ID: 71417876

1H-Pyrrole, 2,5-dibutyl-1-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 2,5-dibutyl-1-(4-chlorophenyl)-
• 2,5-dibutyl-1-(4-chlorophenyl)pyrrole
• 827017-57-2
• DTXSID90837206
• 2,5-Dibutyl-1-(4-chlorophenyl)-1H-pyrrole

• Inchi： InChI=1S/C18H24ClN/c1-3-5-7-16-13-14-17(8-6-4-2)20(16)18-11-9-15(19)10-12-18/h9-14H,3-8H2,1-2H3
• InChI Key： SPRMICSRDXLZLF-UHFFFAOYSA-N
• SMILES： CCCCC1=CC=C(N1C2=CC=C(C=C2)Cl)CCCC

Computed Properties

• Exact Mass: 289.1597275g/mol
• Monoisotopic Mass: 289.1597275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.9Ų
• XLogP3: 6.4